Cas no 884860-62-2 (2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine)

• Product Name: 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine
• CAS No: 884860-62-2
• MF: C₇H₂ClF₃N₂S
• MW: 238.617389202118
• MDL: MFCD13193434
• CID: 1027872
• Update Time: 2025-06-08

2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine
• 2-chloro-6-(trifluoromethyl)-[1,3]thiazolo[4,5-b]pyridine
• 4149AC
• FCH1381951
• ST2404356
• AX8164452
• 2-Chloro-6-(trifluoromethyl)[1,3]thiazolo[4,5-b]pyridine

• MDL： MFCD13193434
• Inchi： 1S/C7H2ClF3N2S/c8-6-13-5-4(14-6)1-3(2-12-5)7(9,10)11/h1-2H
• InChI Key： FQZKCZBDVYCJMG-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC(C(F)(F)F)=CN=2)S1

Computed Properties

• Exact Mass: 237.95800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Topological Polar Surface Area: 54

Experimental Properties

• PSA: 54.02000
• LogP: 3.36350

Additional information on 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine

Comprehensive Overview of 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine (CAS No. 884860-62-2)

2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine (CAS No. 884860-62-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazolo[4,5-b]pyridine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for trifluoromethylated compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and lipophilicity. These characteristics make 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine a valuable intermediate in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for small molecule inhibitors and kinase-targeted drugs, which are pivotal in treating diseases like cancer and inflammatory disorders.

The synthesis of CAS No. 884860-62-2 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation and cyclization to form the thiazolo[4,5-b]pyridine core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize yield and purity, addressing the growing need for efficient and scalable production methods.

From an industrial perspective, 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine is gaining traction in the agrochemical sector. Its structural motifs are found in pesticides and herbicides, where the trifluoromethyl group contributes to enhanced bioactivity and environmental persistence. This aligns with the global trend toward developing sustainable crop protection solutions that minimize ecological impact while maintaining efficacy.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure precise identification and quality control, which are critical for regulatory compliance and research reproducibility. The compound’s stability under various storage conditions is also a topic of interest, as it affects shelf life and handling protocols.

In the context of green chemistry, efforts are underway to develop eco-friendly synthetic routes for CAS No. 884860-62-2. Researchers are exploring biocatalysis and solvent-free reactions to reduce waste and energy consumption. Such innovations resonate with the broader scientific community’s focus on sustainable chemical manufacturing and align with regulatory frameworks like REACH and the EPA’s green chemistry principles.

The versatility of 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine extends to material science, where its electron-withdrawing properties are exploited in the design of organic semiconductors and photovoltaic materials. These applications are particularly relevant in the era of renewable energy and next-generation electronic devices, highlighting the compound’s cross-disciplinary significance.

For researchers and manufacturers, sourcing high-quality CAS No. 884860-62-2 is essential. Reputable suppliers provide detailed technical data sheets, including information on purity, solubility, and safety profiles. The compound’s handling requires standard laboratory precautions, emphasizing the importance of proper ventilation and personal protective equipment (PPE) to ensure workplace safety.

In summary, 2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine (CAS No. 884860-62-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a cornerstone in modern synthetic chemistry, driving innovation across multiple industries. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial advancements.